3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione

• Molecular Formula: C6H11NO2S
• Molecular Weight: 161.22 g/mol
• IUPAC Name: 3-(azetidin-3-yl)thietane 1,1-dioxide
• InChI: InChI=1S/C6H11NO2S/c8-10(9)3-6(4-10)5-1-7-2-5/h5-7H,1-4H2
• InChI Key: KQYBGTRGQIWFOH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2CS(=O)(=O)C2

Description

3-(Azetidin-3-yl)-1λ⁶-thietane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thietane ring (4-membered cyclic sulfone) substituted at the 3-position with an azetidine moiety (3-membered nitrogen-containing ring). The azetidine group introduces conformational strain, which may enhance binding affinity in biological systems. This compound is of interest in medicinal chemistry as a building block for drug discovery, particularly in targeting enzymes or receptors sensitive to strained heterocycles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione typically involves the use of azetidine and thietane precursors. One common method is the aza-Michael addition, where azetidine derivatives react with α,β-unsaturated ketones under basic conditions . Another approach involves the Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles .

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes such as the Suzuki–Miyaura cross-coupling reaction. This method allows for the efficient production of highly functionalized heterocyclic compounds .

Chemical Reactions Analysis

Types of Reactions

3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thietane ring to a more saturated form.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the azetidine or thietane rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and biological pathways.

Industry: It can be used in the production of advanced materials with unique properties, such as high thermal stability or specific electronic characteristics.

Mechanism of Action

The mechanism of action of 3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione involves its interaction with specific molecular targets. The azetidine ring can interact with enzymes or receptors, potentially inhibiting or modulating their activity. The thietane ring may also contribute to the compound’s overall reactivity and binding affinity .

Comparison with Similar Compounds

Structural and Functional Differences

Compound Name	Substituent/Modification	Molecular Weight (g/mol)	CAS/Identifier	Key Properties
3-(Azetidin-3-yl)-1λ⁶-thietane-1,1-dione	Azetidin-3-yl	Not reported	Not available	High ring strain; polar sulfone groups; potential for targeted bioactivity.
3-(Methylamino)-1λ⁶-thietane-1,1-dione hydrochloride	Methylamino (+ HCl salt)	~183.64 (free base)	2044712-90-3	Enhanced solubility due to hydrochloride salt; primary amine for reactivity.
3-(Bromomethyl)-1λ⁶-thietane-1,1-dione	Bromomethyl	Not reported	EN300-746890	Electrophilic bromo group for nucleophilic substitution reactions.
3-(Aminomethyl)-3-methyl-1λ⁶-thietane-1,1-dione hydrochloride	Aminomethyl + methyl (+ HCl salt)	238.26	2219373-86-9	Branched substituent; steric hindrance may limit reactivity.
4-(Azetidin-3-yl)-1λ⁶-thiomorpholine-1,1-dione dihydrochloride	Azetidin-3-yl + thiomorpholine ring	263.19	MDLMFCD22123267	Larger 6-membered thiomorpholine ring; dihydrochloride improves solubility.